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Compound of Interest

Compound Name: Erythrinin G

Cat. No.: B586755 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Erythrinin G is a flavonoid compound isolated from the bark of Erythrina variegata.[1][2]

Flavonoids are a class of natural products known for their diverse pharmacological activities,

making Erythrinin G a compound of interest for drug discovery and development. These

application notes provide detailed protocols for the preparation and storage of Erythrinin G
solutions to facilitate consistent and reliable experimental outcomes. Due to the limited

availability of specific experimental data for Erythrinin G, the following protocols are based on

information from chemical suppliers and general best practices for handling flavonoids.

Data Presentation
Table 1: Physicochemical Properties and Recommended Storage of Erythrinin G
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Property Value Source/Recommendation

Molecular Formula C₂₀H₁₈O₆ [1]

Molecular Weight 354.35 g/mol [1]

Appearance Powder [3]

Purity ≥98% [3]

Solubility

Soluble in DMSO, Acetone,

Chloroform, Dichloromethane,

Ethyl Acetate

[2][3]

Recommended Solvents for

Biological Assays
Dimethyl Sulfoxide (DMSO) General Practice

Recommended Storage of

Solid Compound

2-8°C for up to 24 months.

Keep tightly sealed.

Based on supplier

recommendation for related

compounds[4]

Recommended Storage of

Stock Solutions

Aliquot and store at -20°C for

up to two weeks. Avoid

repeated freeze-thaw cycles.

Based on supplier

recommendation for related

compounds[3][4]

Note: The quantitative solubility of Erythrinin G in the listed solvents is not readily available. It

is recommended to perform small-scale solubility tests to determine the optimal concentration

for your specific application.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
Erythrinin G in DMSO
Materials:

Erythrinin G (solid powder)

Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes (1.5 mL)
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Vortex mixer

Calibrated analytical balance

Pipettes and sterile filter tips

Procedure:

Equilibration: Allow the vial containing solid Erythrinin G to equilibrate to room temperature

for at least one hour before opening to prevent condensation.[4]

Weighing: Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 3.54 mg of Erythrinin G powder and transfer it to the tared

microcentrifuge tube.

Dissolution: Add 1 mL of cell culture grade DMSO to the microcentrifuge tube containing the

Erythrinin G powder.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. A brief sonication in a water bath may aid in dissolution if necessary.

Sterilization (Optional): If required for your application (e.g., cell culture), sterile filter the 10

mM stock solution through a 0.22 µm syringe filter into a sterile recipient tube.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller volumes (e.g., 20 µL,

50 µL) in sterile, tightly sealed microcentrifuge tubes to minimize freeze-thaw cycles. Store

the aliquots at -20°C for up to two weeks.[3][4]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
Materials:

10 mM Erythrinin G stock solution in DMSO

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Sterile tubes and pipettes
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Procedure:

Thawing: Thaw a single aliquot of the 10 mM Erythrinin G stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the 10 mM stock solution in cell culture medium to

achieve the desired final concentrations for your experiment.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.5%) to avoid solvent-induced cytotoxicity. Prepare a vehicle control with the

same final concentration of DMSO as the highest concentration of Erythrinin G used in

your assay.

Application to Cells: Add the prepared working solutions of Erythrinin G to your cell cultures

and incubate for the desired period.

Mandatory Visualization
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Hypothetical Signaling Pathway for an Erythrinin G Analog
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Caption: Hypothetical signaling pathway based on the activity of a related compound, Erythrinin

C.

Disclaimer: The signaling pathway depicted above is based on the published activity of

Erythrinin C, a structurally related flavonoid, which has been shown to inhibit dihydroorotate

dehydrogenase (DHODH), a key enzyme in pyrimidine synthesis, leading to anti-proliferative

effects in acute myeloid leukemia cells.[5][6] The specific molecular targets and signaling

pathways of Erythrinin G have not yet been fully elucidated. This diagram serves as a

representative example of a potential mechanism of action for flavonoids of this class. Further

research is required to confirm the biological activities of Erythrinin G.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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